Cas no 2157909-50-5 (1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one)

• Product Name: 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one
• CAS No: 2157909-50-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5408422
• Update Time: 2025-10-29

1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one

• Inchi： 1S/C9H13NO2/c1-2-8(11)10-6-9(7-10)4-3-5-12-9/h2H,1,3-7H2
• InChI Key： VQFOWNNHNGMADC-UHFFFAOYSA-N
• SMILES： C(N1CC2(CCCO2)C1)(=O)C=C

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 341.9±31.0 °C(Predicted)
• pka: -0.47±0.20(Predicted)

Additional information on 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one

Introduction to 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one (CAS No. 2157909-50-5)

1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one, identified by its Chemical Abstracts Service (CAS) number 2157909-50-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ketone features a unique structural motif consisting of an azaspirane core linked to an acrylone moiety, making it a versatile scaffold for medicinal chemistry applications. The presence of both nitrogen and oxygen heteroatoms in its structure imparts distinct electronic and steric properties, which are highly valuable for modulating biological targets.

The compound’s nomenclature, derived from its spirocyclic framework, underscores its complexity and novelty. The term 5-Oxa-2-azaspiro[3.4]oct-2-yl refers to a spirocyclic system where an oxygen atom is incorporated into a seven-membered ring that is fused to an eight-membered ring containing a nitrogen atom. This arrangement creates a rigid, three-dimensional structure that can interact favorably with biological macromolecules. The acrylone component, represented by 2-propen-1-one, introduces a reactive α,β-unsaturated carbonyl group, which is a common pharmacophore in drug discovery due to its ability to participate in hydrogen bonding, π-stacking interactions, and Michael additions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one, making it accessible for further derivatization and biological evaluation. The synthesis typically involves multi-step reactions, including cycloadditions, ring-forming processes, and functional group transformations, highlighting the compound’s synthetic utility. The spirocyclic nature of the molecule provides stability while allowing for modifications at various positions, making it an attractive candidate for structure-based drug design.

In the context of pharmaceutical research, this compound has garnered attention for its potential as an intermediate in the development of novel therapeutic agents. Its unique structural features suggest applications in multiple therapeutic areas, particularly those involving enzyme inhibition or receptor binding modulation. The azaspirane core, with its nitrogen-containing heterocycle, is known to exhibit bioactivity in several biological assays, including anti-inflammatory and anticancer evaluations.

Recent studies have explored the pharmacological profile of derivatives inspired by 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one. For instance, modifications at the acrylone position have been investigated to enhance binding affinity or selectivity towards specific targets. These modifications often involve introducing substituents that can engage in non-covalent interactions with biological partners, such as hydrogen bonds or hydrophobic pockets. The spirocyclic framework itself has been shown to contribute to the compound’s solubility and metabolic stability, which are critical factors in drug development.

The compound’s potential is further underscored by its compatibility with modern computational chemistry tools used in virtual screening and molecular docking studies. These methods allow researchers to predict binding modes and interactions with biological targets with high precision, facilitating the rapid identification of lead compounds for further optimization. The rigid structure of 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one makes it particularly amenable to these approaches, as it minimizes conformational flexibility that could complicate target engagement.

From a synthetic perspective, the accessibility of 1-(5-Oxa-2-azaspiro[3.4]oct-2-yl)-2-propen-1-one via established methodologies represents a significant advantage for medicinal chemists. The availability of this scaffold allows for rapid exploration of structural diversity without the need for complex synthetic routes from scratch. This efficiency is crucial in early-stage drug discovery pipelines, where large libraries of compounds must be generated to identify promising candidates.

The versatility of this compound also extends to its potential use as a building block for more complex molecules via cross-coupling reactions or other transition-metal-catalyzed transformations. Such reactions enable the introduction of additional functional groups or heteroatoms at strategic positions within the molecule, further expanding its pharmacological potential. Researchers have leveraged these capabilities to generate novel analogs with enhanced potency or selectivity against specific disease-related targets.

In summary,1-(5-Oxa-2-azaspiro[3.4]oct-2-ytl)-propenone (CAS No: 2157909505) stands out as a promising scaffold in pharmaceutical research due to its unique structural features and synthetic tractability. Its spirocyclic framework combined with an acrylone moiety provides a rich foundation for medicinal chemistry innovation. As computational methods and synthetic techniques continue to advance, this compound will likely remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.